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Compound of Interest

Compound Name: Tivozanib hydrate

Cat. No.: B560398 Get Quote

Essential Safety and Handling Guide for
Tivozanib Hydrate
This guide provides crucial safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle Tivozanib hydrate.

The following procedures for personal protective equipment (PPE), handling, and disposal are

designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate that Tivozanib hydrate is not classified as a

hazardous substance under the Globally Harmonized System (GHS), others for its

hydrochloride hydrate form state that it can cause skin and serious eye irritation[1][2].

Therefore, a cautious approach is warranted, and the use of appropriate personal protective

equipment is essential to minimize exposure.

Recommended PPE for Handling Tivozanib Hydrate:

Eye Protection: Wear tightly fitting safety goggles with side-shields that conform to EN 166

(EU) or NIOSH (US) standards.[2][3]
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Hand Protection: Chemical-resistant protective gloves are mandatory. Gloves must be

inspected for integrity before each use.[2][3] For tasks involving potential for significant

contact, consider wearing two pairs of chemotherapy gloves.[4][5]

Body Protection: A lab coat is standard. For procedures with a higher risk of splashes or dust

generation, impervious clothing should be worn.[2][3]

Respiratory Protection: If engineering controls are insufficient or if dust and aerosols are

generated, a suitable respirator should be used.[2] For situations like cleaning up spills of

compromised dosage forms (e.g., crushed pills), an N95 respirator may be required.[5]

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent accidental exposure and maintain the

integrity of the compound.

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

inhalation of dust or aerosols.[2][3][6]

Avoid all direct contact with the skin and eyes.[2][3][7]

Wash hands thoroughly after handling the compound.[2]

Do not eat, drink, or smoke in areas where Tivozanib hydrate is handled or stored.

Tivozanib comes in capsule form for clinical use and should not be opened or crushed.[8]

Storage Conditions:

Keep the container tightly sealed.[2][8]

Store in a dry, cool, and well-ventilated place away from direct sunlight.[2][6]

Recommended storage temperature is 4°C for the pure substance, with specific conditions

for solutions (-80°C for 6 months, -20°C for 1 month).[2]
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Accidental Release and Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Spill Response Steps:

Evacuate and Secure: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[2][3][7]

Wear Full PPE: Before addressing the spill, don the full recommended PPE, including

respiratory protection if necessary.[2][9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or water courses.[2][3][6]

Clean-up:

For solid spills, pick up the material mechanically. Avoid generating dust.[1]

For solutions, absorb with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[2]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[2]

Disposal: Collect all contaminated materials, including the spilled substance and cleaning

materials, into a suitable, closed container for disposal according to regulations.[3][7]

First Aid and Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[2][3][7]
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Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. Consult a doctor if irritation persists.[2][3][7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.[3][7]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[3][7]

Disposal Plan
Dispose of Tivozanib hydrate and any contaminated materials as hazardous chemical waste.

All waste must be collected in suitable, sealed containers.[3][7]

Disposal must be carried out in accordance with all applicable federal, state, and local

environmental regulations.[1]

Do not allow the product to reach the sewage system or any water course.[1]

Quantitative Data Summary
Property Data

Chemical Name

N-[2-chloro-4-[(6,7-dimethoxy-4-

quinolinyl)oxy]phenyl]-N'-(5-methyl-3-

isoxazolyl)-urea, monohydrate[1]

Synonyms AV-951, KRN 951[1]

CAS Number 682745-40-0[1]

Molecular Formula C22H19ClN4O5·H2O[10]

Molecular Weight 472.9 g/mol [10]

Occupational Exposure Limits
No occupational exposure limit values have

been established.[2]

Experimental Protocols
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The safety data sheets and other available resources do not provide detailed experimental

methodologies for the toxicological and safety assessments of Tivozanib hydrate. These

studies are typically conducted by the manufacturer and are often proprietary.
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Caption: Workflow for handling an accidental spill of Tivozanib hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

